Cas no 1182988-03-9 ((3-methylphenyl)(pyrimidin-2-yl)methanamine)

• Product Name: (3-methylphenyl)(pyrimidin-2-yl)methanamine
• CAS No: 1182988-03-9
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 6086757
• PubChem ID: 60820020
• Update Time: 2025-05-20

(3-methylphenyl)(pyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methylphenyl)(pyrimidin-2-yl)methanamine
• 2-Pyrimidinemethanamine, α-(3-methylphenyl)-
• Pyrimidin-2-yl(m-tolyl)methanamine
• EN300-1122064
• CS-0306395
• 1182988-03-9

• Inchi： 1S/C12H13N3/c1-9-4-2-5-10(8-9)11(13)12-14-6-3-7-15-12/h2-8,11H,13H2,1H3
• InChI Key： MYNIIKCYSVRBHA-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=N1)(C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 333.0±37.0 °C(Predicted)
• pka: 7.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (3-methylphenyl)(pyrimidin-2-yl)methanamine

Comprehensive Analysis of (3-methylphenyl)(pyrimidin-2-yl)methanamine (CAS No. 1182988-03-9): Properties, Applications, and Industry Insights

The compound (3-methylphenyl)(pyrimidin-2-yl)methanamine (CAS No. 1182988-03-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a 3-methylphenyl group attached to a methanamine backbone, which is further linked to a pyrimidin-2-yl moiety. Such molecular architecture makes it a valuable intermediate for synthesizing more complex bioactive compounds.

Recent studies highlight the growing demand for heterocyclic compounds like (3-methylphenyl)(pyrimidin-2-yl)methanamine due to their versatility in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a hot topic in oncology research. The compound's CAS No. 1182988-03-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science applications.

From a synthetic perspective, (3-methylphenyl)(pyrimidin-2-yl)methanamine offers several advantages. Its pyrimidine ring provides hydrogen-bonding capabilities, while the 3-methylphenyl group enhances lipophilicity—a critical factor in optimizing drug-like properties. These features align with current industry trends favoring fragment-based drug design and lead compound optimization, making it a subject of numerous patent filings.

Environmental and regulatory considerations for CAS No. 1182988-03-9 are also gaining traction among users. The compound's stability under various pH conditions and its biodegradation profile are frequently queried in green chemistry forums. Analytical methods for its quantification, such as HPLC and LC-MS, are equally popular search terms, underscoring the need for reliable quality control protocols.

In material science, the pyrimidin-2-yl unit in (3-methylphenyl)(pyrimidin-2-yl)methanamine has shown promise in designing organic semiconductors and ligands for catalysis. This dual applicability bridges the gap between life sciences and advanced materials—a crossover area that dominates academic publications and industry whitepapers. Startups focusing on AI-driven molecular design often reference such compounds in their training datasets.

Market intelligence reveals that suppliers of CAS No. 1182988-03-9 emphasize its high purity grades (>98%) to meet the stringent requirements of preclinical studies. The compound's structure-activity relationship (SAR) data is another frequently requested parameter, particularly by virtual screening platforms. These trends reflect the broader shift toward computational chemistry in early-stage R&D.

Looking ahead, (3-methylphenyl)(pyrimidin-2-yl)methanamine is poised to remain relevant as interdisciplinary research expands. Its molecular weight (213.26 g/mol) and logP value make it a candidate for blood-brain barrier penetration studies—a trending subtopic in neurodegenerative disease research. Continuous optimization of its synthetic routes will further solidify its position as a key building block in modern organic synthesis.